Cas no 2418643-69-1 ((1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine)

• Product Name: (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine
• CAS No: 2418643-69-1
• MF: C₁₈H₂₄N₂S
• MW: 300.461563110352
• MDL: MFCD32680011
• CID: 5677362
• PubChem ID: 154577382
• Update Time: 2025-10-31

(1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(1-benzylcyclohexyl)methyl][(1,2-thiazol-4-yl)methyl]amine
• 2418643-69-1
• EN300-26676731
• (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine

• MDL： MFCD32680011
• Inchi： 1S/C18H24N2S/c1-3-7-16(8-4-1)11-18(9-5-2-6-10-18)15-19-12-17-13-20-21-14-17/h1,3-4,7-8,13-14,19H,2,5-6,9-12,15H2
• InChI Key： CTSBGJZKCGMIQE-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)CNCC1(CC2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 300.16601995g/mol
• Monoisotopic Mass: 300.16601995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 53.2Ų

Additional information on (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine

Introduction to (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine and Its Significance in Modern Chemical Biology

CAS no. 2418643-69-1 refers to a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine, represents a unique molecular scaffold with potential applications in drug discovery and therapeutic development. The intricate structure of this molecule, characterized by its cyclohexyl and thiazole moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine molecule is composed of several key functional groups that contribute to its biological activity. The presence of a benzyl-substituted cyclohexane ring provides a hydrophobic core, while the thiazole ring introduces heterocyclic stability and potential interactions with biological targets. These structural features make it an attractive molecule for designing novel pharmacophores.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the thiazole ring with an amine group in (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine enhances its potential as a bioactive molecule. This modification allows for selective binding to biological targets, which is crucial for developing targeted therapies.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug design, and many therapeutics work by inhibiting or activating specific enzymatic pathways. The structural features of (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine suggest that it may interact with enzymes involved in metabolic pathways or signal transduction cascades. Such interactions could lead to the development of new treatments for various diseases.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine offer a rich source of structural diversity, which can be leveraged to identify novel therapeutic agents. High-throughput screening (HTS) and virtual screening techniques have been instrumental in identifying promising candidates from large compound libraries. The unique structure of this compound makes it a valuable addition to such libraries.

The synthesis of (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning and optimization of synthetic routes. However, advances in synthetic methodologies have made it possible to access complex molecules like this one with increasing efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework.

In conclusion, the compound with CAS no. 2418643-69-1, specifically named as (1-benzylcyclohexyl)methyl(1,2-thiazol-4-yl)methylamine, represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutics.